N-(5-Amino-2-fluorophenyl)-2-(2,4-dimethylphenoxy)acetamide

• IUPAC Name: N-(5-amino-2-fluorophenyl)-2-(2,4-dimethylphenoxy)acetamide
• InChI: InChI=1S/C16H17FN2O2/c1-10-3-6-15(11(2)7-10)21-9-16(20)19-14-8-12(18)4-5-13(14)17/h3-8H,9,18H2,1-2H3,(H,19,20)
• InChI Key: HNUZRQAXGFQHRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)N)F)C
• Molecular Formula: C16H17FN2O2
• Molecular Weight: 288.32 g/mol

Description

N-(5-Amino-2-fluorophenyl)-2-(2,4-dimethylphenoxy)acetamide, also known as NAF-2, is a fluorinated amide compound which has been widely studied for its use in scientific research applications. This compound has been extensively studied for its ability to bind to a variety of biological targets, including proteins, enzymes, and receptors. NAF-2 has been used in a wide range of laboratory experiments, including biochemical assays, structural studies, and drug screening. In addition, NAF-2 has also been used in the development of novel therapeutic agents.

Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for N-(5-Amino-2-fluorophenyl)-2-(2,4-dimethylphenoxy)acetamide involves the reaction of 5-amino-2-fluoroaniline with 2,4-dimethylphenol to form the intermediate 5-amino-2-fluoro-N-(2,4-dimethylphenoxy)benzamide, which is then reacted with acetic anhydride to yield the final product.

Starting Materials
5-amino-2-fluoroaniline, 2,4-dimethylphenol, acetic anhydride, sodium acetate, hydrochloric acid, sodium hydroxide, diethyl ether, wate

Reaction
Step 1: Dissolve 5-amino-2-fluoroaniline (1.0 eq) and 2,4-dimethylphenol (1.2 eq) in hydrochloric acid and heat the mixture to reflux for 4 hours., Step 2: Cool the reaction mixture and filter the resulting solid. Wash the solid with water and dry it under vacuum to obtain the intermediate 5-amino-2-fluoro-N-(2,4-dimethylphenoxy)benzamide., Step 3: Dissolve the intermediate in acetic anhydride (1.2 eq) and add sodium acetate (1.5 eq). Heat the mixture to reflux for 6 hours., Step 4: Cool the reaction mixture and add water. Extract the product with diethyl ether and wash the organic layer with sodium hydroxide solution. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the final product N-(5-Amino-2-fluorophenyl)-2-(2,4-dimethylphenoxy)acetamide.

Mechanism Of Action

N-(5-Amino-2-fluorophenyl)-2-(2,4-dimethylphenoxy)acetamide works by binding to the target protein or enzyme, which then modulates its activity. The binding of N-(5-Amino-2-fluorophenyl)-2-(2,4-dimethylphenoxy)acetamide to the target protein or enzyme can either activate or inhibit its activity, depending on the nature of the interaction.

Biochemical And Physiological Effects

N-(5-Amino-2-fluorophenyl)-2-(2,4-dimethylphenoxy)acetamide has been shown to have a variety of biochemical and physiological effects. In biochemical assays, N-(5-Amino-2-fluorophenyl)-2-(2,4-dimethylphenoxy)acetamide has been found to bind to a variety of proteins and enzymes, which can modulate their activity. In physiological studies, N-(5-Amino-2-fluorophenyl)-2-(2,4-dimethylphenoxy)acetamide has been found to interact with various receptors, which can modulate their activity.

Advantages And Limitations For Lab Experiments

N-(5-Amino-2-fluorophenyl)-2-(2,4-dimethylphenoxy)acetamide has several advantages for laboratory experiments. First, it is relatively inexpensive and can be easily synthesized. Second, it has a high binding affinity for a variety of biological targets. Third, it is stable and can be stored for long periods of time. However, there are some limitations to using N-(5-Amino-2-fluorophenyl)-2-(2,4-dimethylphenoxy)acetamide in laboratory experiments. For example, it is not soluble in water, which can limit its use in certain experiments.

Future Directions

The future of N-(5-Amino-2-fluorophenyl)-2-(2,4-dimethylphenoxy)acetamide is promising. Scientists are continuing to explore its potential applications in a variety of fields, including drug discovery, structural biology, and biochemistry. In addition, N-(5-Amino-2-fluorophenyl)-2-(2,4-dimethylphenoxy)acetamide could be used to develop new therapeutic agents or to identify novel targets for drug development. Furthermore, N-(5-Amino-2-fluorophenyl)-2-(2,4-dimethylphenoxy)acetamide could be used to study the structure and function of proteins and enzymes, and to investigate the mechanisms of action of various drugs. Finally, N-(5-Amino-2-fluorophenyl)-2-(2,4-dimethylphenoxy)acetamide could be used to study the effects of various environmental factors on biological systems.

Scientific Research Applications

N-(5-Amino-2-fluorophenyl)-2-(2,4-dimethylphenoxy)acetamide has been used in a variety of scientific research applications, including biochemical assays, structural studies, and drug screening. In biochemical assays, N-(5-Amino-2-fluorophenyl)-2-(2,4-dimethylphenoxy)acetamide has been used to study the binding of proteins and enzymes to various substrates. In structural studies, N-(5-Amino-2-fluorophenyl)-2-(2,4-dimethylphenoxy)acetamide has been used to determine the three-dimensional structure of proteins and enzymes. In drug screening, N-(5-Amino-2-fluorophenyl)-2-(2,4-dimethylphenoxy)acetamide has been used to identify potential therapeutic agents.